Cas no 846587-68-6 ((2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 846587-68-6
• MF: C₁₆H₁₀Cl₂O₅S
• MW: 385.218601703644
• CID: 5555496
• Update Time: 2025-08-04

(2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2,4-dichlorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C16H10Cl2O5S/c1-24(20,21)23-11-4-5-12-14(8-11)22-15(16(12)19)6-9-2-3-10(17)7-13(9)18/h2-8H,1H3
• InChI Key： GPPCJXJUFITGLN-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Introduction to (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 846587-68-6)

The compound (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate, identified by its CAS number 846587-68-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a benzofuran core and a methanesulfonate moiety, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for novel therapeutic agents. Among these, benzofuran derivatives have demonstrated remarkable promise due to their diverse biological activities and structural flexibility. The specific configuration of (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is particularly noteworthy, as it incorporates both electron-withdrawing and electron-donating groups that can modulate its pharmacokinetic properties and target specificity.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of biologically active molecules. The benzofuran ring system is known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. Furthermore, the methanesulfonate group enhances the solubility and stability of the compound, making it an attractive candidate for further development into a drug candidate.

Recent studies have highlighted the importance of optimizing the structural features of heterocyclic compounds to improve their biological efficacy. The work of several research groups has demonstrated that subtle modifications in the molecular framework can significantly alter the pharmacological profile of these compounds. For instance, studies on related benzofuran derivatives have shown that incorporating halogenated aromatic rings can enhance binding affinity to biological targets. This principle is particularly relevant to (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate, where the 2,4-dichlorophenyl substituent may play a crucial role in mediating its biological activity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

Beyond its synthetic significance, (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate has been investigated for its potential role in addressing various therapeutic challenges. Preliminary biological assays have revealed promising activity against several disease-related targets. For example, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes involved in cancer progression or inflammatory responses. These findings align with broader trends in medicinal chemistry where natural product-inspired scaffolds are being leveraged to develop novel therapeutics.

The development of new drug candidates is often hampered by challenges such as poor solubility or rapid metabolic degradation. The methanesulfonate group in this compound serves as an effective solubilizing agent while also providing stability under various conditions. This dual functionality makes it an attractive moiety for enhancing the pharmacokinetic properties of bioactive molecules derived from this scaffold.

In conclusion, (2Z)-2-(2,4-dichlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological potential.